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For Researchers, Scientists, and Drug Development Professionals

Introduction to Borate Fusion and Flux Acidity

Borate fusion is a widely used sample preparation technique in analytical chemistry, particularly
for methods such as X-ray Fluorescence (XRF), Inductively Coupled Plasma (ICP), and Atomic
Absorption (AA) spectroscopy.[1] The process involves dissolving an oxidized sample in a
molten salt flux, typically a lithium borate, to create a homogeneous glass disc for XRF or a
solution for ICP/AA analysis.[1] This eliminates matrix effects, such as particle size and
mineralogical heterogeneity, leading to more accurate and precise analytical results.[2]

A critical factor in the success of borate fusion is the selection of the appropriate flux, which
hinges on understanding the concept of flux acidity. The acidity or basicity of the flux must be
tailored to the chemical nature of the sample to ensure complete dissolution.[3][4] In essence,
an acidic sample requires a basic flux, a basic sample requires an acidic flux, and a neutral
sample is best dissolved in a neutral flux.[3][5] This principle of acid-base chemistry is
fundamental to achieving a successful fusion.

The Role of Lithium Metaborate and Lithium
Tetraborate
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The acidity of lithium borate fluxes is primarily controlled by the ratio of two key components:
lithium metaborate (LiBO2) and lithium tetraborate (LizB2O7).

Lithium Metaborate (LiBO2): The Basic Flux

Lithium metaborate is considered a basic flux.[6] It is highly effective at dissolving acidic
oxides, such as silica (SiO2) and alumina (Al203).[7] Pure lithium metaborate has a melting
point of approximately 845°C.[6]

Lithium Tetraborate (Li2B4O7): The Acidic Flux

Conversely, lithium tetraborate is an acidic flux.[6] It is used to dissolve basic oxides like
calcium oxide (CaO) and magnesium oxide (MgO).[4] Pure lithium tetraborate has a higher
melting point of around 920°C.[7]

By blending these two components, a flux with a specific acidity or basicity can be created to
match the characteristics of the sample being analyzed. This allows for the efficient dissolution
of a wide variety of materials.[8]

Quantitative Assessment of Acidity: The Acidity
Index

To provide a more quantitative approach to flux selection, the concept of the Acidity Index (Ai)
is employed.[9] The Acidity Index of an oxide is a simple ratio of the number of oxygen atoms to
the number of metal atoms in its chemical formula.[9]

Acidity Index (Ai) = (Number of Oxygen Atoms) / (Number of Metal Atoms)

A higher Acidity Index indicates a more acidic oxide, while a lower Acidity Index points to a
more basic oxide.[9] For a complex sample containing multiple oxides, the overall Acidity Index
is calculated as the weighted average of the Ai of each oxide component.

Calculating the Acidity Index of a Sample

Experimental Protocol: Determination of Sample Acidity Index

e Quantitative Analysis of Sample Composition: Determine the weight percentage (wt%) of
each oxide component in the sample using a suitable analytical technique (e.g., XRF, ICP
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after a preliminary digestion).

o Calculate the Molar Proportion of Each Oxide: For each oxide, divide its weight percentage
by its molar mass to obtain the molar proportion.

o Determine the Acidity Index of Each Oxide: Using the formula Ai = (Number of Oxygen
Atoms) / (Number of Metal Atoms), calculate the Acidity Index for each oxide component.

o Calculate the Weighted Acidity Index: For each oxide, multiply its molar proportion by its
Acidity Index.

o Determine the Overall Sample Acidity Index: Sum the weighted Acidity Index values for all
oxide components to get the overall Acidity Index of the sample.

Example Calculation:

Consider a hypothetical sample with the following composition: 70 wt% SiO2 and 30 wt% CaO.

Molar Masses: SiO2 = 60.08 g/mol ; CaO = 56.08 g/mol

Molar Proportions:

o SiO2: 70/60.08 =1.165

o CaO: 30/56.08 =0.535

Acidity Indices:

o SiO2:AI=2/1=20

o CaO:AI=1/1=1.0

Weighted Acidity Indices:

o Si0O2:1.165*2.0=2.33

o Ca0:0.535*1.0=0.535

Overall Sample Acidity Index: (2.33 + 0.535) / (1.165 + 0.535) = 1.68
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This sample is considered acidic, and a basic flux would be required for effective dissolution.

Data Presentation: Common Flux Compositions and
Applications

The selection of an appropriate flux composition is crucial for successful sample dissolution.
The following table summarizes common lithium borate flux mixtures and their typical
applications based on the sample's characteristics.

Flux Composition (% by . L
. General Character Typical Applications
weight)

. Highly acidic samples,
100% Lithium Metaborate

) Strongly Basic silicates, wet chemistry
(LiBO2)

applications.[6]

Universal flux, particularly for
64.7% LiBO2/ 35.3% Li2B4O7 Basic / Alkaline alumino-silicates and other

acidic oxides.[6]

General purpose flux for
50% LiBO2 / 50% Li2B4O7 Neutral neutral samples such as
alumina.[6]

Alumino-silicates and

34% LiBO2 / 66% Li2B4O~ Acidic / Alkaline _
calcareous refractories.[6]
Basic samples, carbonates,
100% Lithium Tetraborate o samples with high
) Strongly Acidic _ o
(LizB40O7) concentrations of basic oxides.

[4]

Experimental Protocols for Borate Fusion

The following are detailed methodologies for performing borate fusion for both XRF and ICP
analysis.
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Protocol for Sample Preparation by Borate Fusion for
XRF Analysis

o Sample and Flux Weighing: Accurately weigh the finely powdered and dried sample and the
selected lithium borate flux into a 95% platinum-5% gold crucible. A common sample-to-flux
ratio is 1:10.

» Addition of a Non-Wetting Agent: Add a small amount of a non-wetting agent, such as lithium
bromide (LiBr) or lithium iodide (Lil), to the crucible to prevent the molten glass from sticking
to the crucible and mold.

o Fusion: Place the crucible in a fusion apparatus. Heat the mixture to a temperature between
950°C and 1100°C. The exact temperature and time will depend on the flux composition and
the nature of the sample. Agitate the crucible during fusion to ensure homogenization.

o Casting the Glass Disc: Once the sample is completely dissolved and the melt is
homogeneous, pour the molten mixture into a pre-heated 95% platinum-5% gold mold.

e Cooling: Allow the mold to cool at a controlled rate to produce a stable, crack-free glass disc.

e Analysis: The resulting glass disc is then ready for analysis by XRF.

Protocol for Sample Preparation by Borate Fusion for
ICP Analysis

o Sample and Flux Weighing: Follow the same procedure as for XRF sample preparation (Step
1 above).

¢ Fusion: Fuse the sample as described in Step 3 for XRF preparation.

o Dissolution of the Molten Bead: Instead of casting into a mold, carefully pour the hot, molten
bead directly into a beaker containing a stirred, dilute acid solution (typically nitric acid).
Safety Note: This step should be performed with extreme caution in a fume hood, as
splattering can occur.

o Complete Dissolution: Continue stirring the solution until the glass bead is completely
dissolved. Gentle heating may be applied to expedite this process.
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« Dilution and Analysis: Once dissolved, the solution is brought to a final volume with
deionized water and is then ready for analysis by ICP.

Visualizing Key Concepts and Workflows
Relationship Between Flux Composition and Acidity

The following diagram illustrates the relationship between the ratio of lithium metaborate to
lithium tetraborate and the resulting acidity or basicity of the flux.
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Caption: Flux Acidity Spectrum.
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Experimental Workflow for Borate Fusion

The diagram below outlines the logical steps involved in selecting the appropriate flux and
performing a successful borate fusion for sample analysis.
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Caption: Borate Fusion Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b077498?utm_src=pdf-custom-synthesis
https://www.malvernpanalytical.com/en/products/technology/borate-fusion
https://www.911metallurgist.com/blog/borate-fusion-sample-preparation-instrument-gas-fluxer/
https://www.911metallurgist.com/blog/borate-fusion-sample-preparation-instrument-gas-fluxer/
https://www.xrfscientific.com/choosing-flux-xrf-sample-preparation/
https://www.xrfscientific.com/choosing-ideal-fusion-flux-consistent-xrf-sample-preparation/
https://www.azom.com/article.aspx?ArticleID=17604
https://www.xrfscientific.com/products/xrf-fusion-flux/
https://www.katanax.com/fusion/
https://www.equilab.es/en/fluxes-for-sample-preparation-by-fusion/
https://icph.fr/borate-fusion/
https://www.benchchem.com/product/b077498#understanding-the-acidity-of-lithium-metaborate-flux
https://www.benchchem.com/product/b077498#understanding-the-acidity-of-lithium-metaborate-flux
https://www.benchchem.com/product/b077498#understanding-the-acidity-of-lithium-metaborate-flux
https://www.benchchem.com/product/b077498#understanding-the-acidity-of-lithium-metaborate-flux
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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